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Compound of Interest

Compound Name: Ethyl glutamate

Cat. No.: B1671649

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical aspect of laboratory operations. This guide
provides essential, step-by-step procedures for the proper disposal of ethyl glutamate,
safeguarding both personnel and the environment.

Ethyl glutamate, also known as L-Glutamic acid 5-ethyl ester, is a compound utilized in
various research applications. While not classified as a hazardous waste under certain
regulations, it is crucial to handle and dispose of it with care to mitigate potential risks.[1] It is
harmful if swallowed and can cause skin and eye irritation.[2]

Key Disposal and Handling Procedures

Adherence to the following steps will ensure the safe and environmentally responsible disposal
of ethyl glutamate.

1. Personal Protective Equipment (PPE): Before handling ethyl glutamate, it is imperative to
wear appropriate personal protective equipment. This includes:

o Eye Protection: Chemical safety goggles or glasses that meet OSHA's eye and face
protection regulations (29 CFR 1910.133) or European Standard EN166.[1]

e Hand Protection: Wear appropriate protective gloves to prevent skin contact.[1]
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4.

Body Protection: A lab coat or other protective clothing should be worn to prevent skin
exposure.[1]

. Spill Management: In the event of a spill, follow these procedures:

Ensure adequate ventilation in the area.

For solid spills, sweep up the material and shovel it into a suitable, labeled container for
disposal.

Avoid generating dust during cleanup.
For liquid spills, absorb with an inert material (e.g., sand, diatomite) and collect for disposal.

Do not let the product enter drains or the environment.

. Waste Collection and Storage:

Collect waste ethyl glutamate in its original container or a compatible, well-labeled
container.

Do not mix ethyl glutamate waste with other chemical waste.

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.

Disposal Protocol: The primary principle for the disposal of ethyl glutamate is to follow all

national, state, and local regulations for chemical waste.

Engage a licensed professional waste disposal service to handle the final disposal.

Provide the waste disposal service with a complete and accurate Safety Data Sheet (SDS)
for ethyl glutamate.

Waste material should not be disposed of in regular trash or poured down the drain.

Regulatory Context
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In the United States, the Resource Conservation and Recovery Act (RCRA) governs the
management of hazardous wastes. While the Safety Data Sheet for ethyl glutamate may not
classify it as a hazardous substance under the Comprehensive Environmental Response,
Compensation, and Liability Act (CERCLA) or the Superfund Amendments and Reauthorization
Act (SARA), it is essential to check local and state regulations which may have stricter
requirements.

Physical and Chemical Properties of Ethyl
Glutamate

The following table summarizes key quantitative data for ethyl glutamate, which is important
for proper handling and storage.

Property Value

Molecular Formula C7H13NO4

Molecular Weight 175.18 g/mol

Appearance White to off-white solid
Melting Point 179 °C/354.2 °F
Solubility No information available
Storage Temperature Powder: -20°C for 3 years

In solvent: -80°C for 1 year

Source: PubChem, Thermo Fisher Scientific, CymitQuimica

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ethyl
glutamate.
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Start: Ethyl Glutamate Waste Generated

1. Don Personal Protective Equipment (PPE)
- Safety Goggles

- Gloves
- Lab Coat

2. Manage Spills (if any)
- Ventilate Area
- Contain & Collect

3. Collect Waste

- Use Labeled, Compatible Container
- Do Not Mix with Other Wastes

4. Temporary Storage
- Cool, Dry, Ventilated Area
- Away from Incompatibles

5. Contact Licensed Waste Disposal Vendor

6. Provide Safety Data Sheet (SDS) to Vendor

7. Arrange for Waste Pickup & Transport

8. Final Disposal by Licensed Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of ethyl glutamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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